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Compound of Interest

Compound Name:
3,4-Dihydro-1H-2-benzopyran-6-

ylmethanamine

CAS No.: 933752-20-6

Cat. No.: B2484847

Get Quote

Abstract & Chemical Identity
Isochroman-6-ylmethanamine (Systematic Name: (3,4-dihydro-1H-isochromen-6-

yl)methanamine) is a bicyclic primary amine intermediate used in the synthesis of bioactive

small molecules. Due to its specific substitution pattern, it serves as a critical scaffold for

expanding SAR (Structure-Activity Relationships) in medicinal chemistry programs targeting

GPCRs and kinase inhibitors.

As a novel building block with limited specific toxicological data, this protocol applies Read-

Across Safety Assessment principles, deriving handling standards from its structural isomers

(e.g., Isochroman-1-ylmethanamine, CAS 19158-90-8) and functional analogs (benzylamines).
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Property Value Notes

CAS Number Not Assigned / Novel
Refer to analog CAS 19158-

90-8 for regulatory filing.

Structure

Benzene ring fused to

tetrahydropyran; -CH₂NH₂ at

C6.

Lipophilic core with a polar,

basic tail.

Physical State
Viscous Oil or Low-Melting

Solid

Tendency to supercool; may

crystallize slowly.

Basicity (pKa) ~9.4 - 9.6 (Predicted)
Strong base; forms stable salts

with mineral acids.

Solubility
DMSO, Methanol, DCM, Ethyl

Acetate

Limited water solubility at

neutral pH.

Hazard Identification & Risk Assessment
Core Hazard: The primary amine functionality attached to a benzylic carbon confers significant

corrosivity and air sensitivity.

GHS Classification (Derived)
Skin Corrosion/Irritation: Category 1B (H314: Causes severe skin burns and eye damage).

Serious Eye Damage: Category 1 (H318).

Acute Toxicity (Oral): Category 4 (H302).

Specific Target Organ Toxicity (SE): Category 3 (H335: Respiratory Irritation).

Critical Reactivity Profile
Carbamate Formation: Rapidly reacts with atmospheric CO₂ to form solid carbamate salts

(white crust), altering stoichiometry and purity.

Oxidation: The benzylic position (adjacent to the ether oxygen and aromatic ring) is

susceptible to slow oxidation if stored improperly.
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Storage & Stability Protocols
Objective: Maintain purity >97% and prevent "tackiness" or crust formation caused by

atmospheric exposure.

A. Storage Conditions
Temperature: Store at 2°C to 8°C (Refrigerated). Long-term storage (>6 months)

recommended at -20°C.

Atmosphere: Strictly Inert Gas (Argon or Nitrogen).

Container: Amber glass vials with Teflon-lined screw caps. Parafilm is insufficient; use

electrical tape or shrink bands for long-term sealing.

B. Stability Monitoring
Visual Indicator: Development of a yellow/orange tint indicates oxidation. White solid

formation on the rim indicates CO₂ absorption (carbamate).

Handling & Manipulation Workflows
Principle: All manipulation must occur within a controlled environment to protect both the

operator (corrosivity) and the compound (air sensitivity).
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Figure 1: Safe handling workflow emphasizing moisture avoidance and inert gas purging.

Step-by-Step Protocol
1. Preparation

PPE: Nitrile gloves (double-gloving recommended, >0.11mm thickness), chemical splash

goggles, lab coat.

Environment: Chemical Fume Hood.

Equilibration: Remove vial from fridge and allow it to warm to room temperature inside a

desiccator before opening. Why? Opening a cold vial condenses atmospheric moisture,

accelerating degradation.

2. Weighing & Transfer
Liquids/Oils: Use a glass Pasteur pipette or positive-displacement micropipette. Avoid plastic

tips if the compound is neat (undiluted), as amines can leach plasticizers.

Solids: Use an antistatic weighing boat.

Time Limit: Minimize exposure time to <2 minutes.

3. Dissolution
Preferred Solvents: Anhydrous Dichloromethane (DCM) or Dimethyl Sulfoxide (DMSO).

Avoid: Acetone or Ethyl Acetate for long-term stock solutions (amines can react with

ketones/esters over time to form imines/amides).

4. Resealing
Purge: Gently flow dry Nitrogen or Argon into the vial headspace for 5-10 seconds.

Seal: Cap tightly. Wrap the cap-neck junction with Parafilm or electrical tape.

Emergency Response & Waste Disposal
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Decision Tree: Spill Response
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Figure 2: Decision logic for spill containment based on volume and location.

First Aid Measures
Eye Contact: Immediate irrigation with water for 15 minutes. Do not rub. Seek medical

attention (ophthalmologist) immediately—alkaline burns penetrate deep into corneal tissue.

Skin Contact: Wash with soap and copious water. Remove contaminated clothing.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.
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Waste Disposal
Classification: Hazardous Organic Waste (Basic/Amine).

Protocol: Dissolve waste in a combustible solvent (e.g., ethanol) and place in the "Non-

Halogenated Organic" waste stream.

Do NOT: Mix with strong acids (exothermic reaction) or oxidizers in the waste container.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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